5-fluoro-2-methylpyridine-3-carboxamide
Overview
Description
5-fluoro-2-methylpyridine-3-carboxamide is a chemical compound with the CAS Number: 1952314-38-3 . It has a molecular weight of 154.14 and is typically stored at room temperature . The compound is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7FN2O/c1-4-6 (7 (9)11)2-5 (8)3-10-4/h2-3H,1H3, (H2,9,11) . This code provides a standard way to encode the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-2-methylpyridine-3-carboxamide involves the introduction of a fluorine atom at the 5-position of pyridine, followed by the addition of a methyl group at the 2-position. The carboxamide group is then introduced at the 3-position of the pyridine ring.", "Starting Materials": [ "2-methylpyridine", "fluorine gas", "sodium fluoride", "acetic anhydride", "ammonia", "acetic acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 2-methylpyridine is reacted with fluorine gas in the presence of sodium fluoride as a catalyst to introduce a fluorine atom at the 5-position of the pyridine ring.", "Step 2: The resulting 5-fluoro-2-methylpyridine is then reacted with acetic anhydride in the presence of a catalyst such as sulfuric acid to introduce a methyl group at the 2-position of the pyridine ring.", "Step 3: The resulting 5-fluoro-2-methyl-3-acetylpyridine is then hydrolyzed with ammonia in the presence of acetic acid to remove the acetyl group and introduce the carboxamide group at the 3-position of the pyridine ring.", "Step 4: The carboxamide group is then deprotonated with sodium hydroxide to form the final product, 5-fluoro-2-methylpyridine-3-carboxamide, which can be isolated by recrystallization from ethanol." ] } | |
CAS RN |
1952314-38-3 |
Molecular Formula |
C7H7FN2O |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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